3-(cyclopentanecarboxamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(cyclopentanecarbonylamino)-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18F2N2O3/c22-15-10-9-13(11-16(15)23)24-21(27)19-18(14-7-3-4-8-17(14)28-19)25-20(26)12-5-1-2-6-12/h3-4,7-12H,1-2,5-6H2,(H,24,27)(H,25,26)
• InChI Key: LYYONUGHNWDFEV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C21H18F2N2O3
• Molecular Weight: 384.4 g/mol

Description

3-(cyclopentanecarboxamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, also known as CP-690,550, is a chemical compound that has received significant attention in the scientific community due to its potential therapeutic applications. CP-690,550 is a potent inhibitor of Janus kinase 3 (JAK3), an enzyme that plays a crucial role in the immune system.

Scientific Research Applications

Pharmacological Applications

Benzofuran derivatives have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. For instance, benzofused thiazole derivatives have been studied for their antioxidant and anti-inflammatory activities, showcasing potential as therapeutic agents (Raut et al., 2020). Furthermore, the review on benzofuran compounds by Miao et al. (2019) emphasizes their significant bioactivities, such as anti-tumor and anti-viral effects, positioning them as potential natural drug lead compounds (Miao et al., 2019).

Antimicrobial and Antitumor Applications

A comprehensive review of benzofuran-based compounds as antimicrobial agents highlighted their efficiency against various microbial strains, underlining the importance of structural features in their activity (Hiremathad et al., 2015). This suggests that derivatives of "3-(cyclopentanecarboxamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide" might also possess significant antimicrobial potential, pending structural optimization and activity evaluation.

Material Science and Organic Synthesis

Benzofuran derivatives have also found applications in material science and organic synthesis. For example, the synthesis of iso-, neuro-, and phytoprostanes from benzofuran compounds provides new insights into lipid chemistry, demonstrating the versatility of benzofuran scaffolds in synthesizing complex molecular structures (Durand et al., 2004).